![molecular formula C12H19BN2O2 B1455077 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole CAS No. 1314138-13-0](/img/structure/B1455077.png)
3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole
Overview
Description
The compound you’re asking about contains a tetramethyl-1,3,2-dioxaborolan-2-yl group and a pyrrolo[1,2-b]pyrazole group . Compounds with these groups are often used in organic synthesis .
Molecular Structure Analysis
The molecular structure of your compound would likely be determined by the arrangement of the pyrrolo[1,2-b]pyrazole and tetramethyl-1,3,2-dioxaborolan-2-yl groups .Physical And Chemical Properties Analysis
The physical and chemical properties of your compound would be determined by its specific chemical structure .Scientific Research Applications
Synthesis and Characterization
Optimized Synthesis : An improved synthesis of 3-(hetero)aryl pyrazolo[1,5-a]pyridines, which are medically significant compounds, was developed. This includes the synthesis and coupling of a novel boronic ester, closely related to the chemical (Bethel et al., 2012).
Synthesis and DFT Studies : Another study focused on the synthesis and characterization of compounds related to 3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4H,5H,6H-pyrrolo[1,2-b]pyrazole, providing insights into their molecular structures via density functional theory (DFT) (Liao et al., 2022).
Applications in Polymer Chemistry
- Polymer Synthesis : The synthesis of deeply colored polymers containing pyrrolo[3,2-b]pyrrole-2,5-dione (isoDPP) units in the main chain, which are related to the structure of this compound, was described. These polymers are soluble in common organic solvents and have potential applications in material science (Welterlich et al., 2012).
Drug Discovery and Medicinal Chemistry
- Potential CNS Activity : Derivatives of pyrazolo[1,5-a]pyrrolo[1,2-c][1,3,6]benzotriazocine, a new class of compounds structurally related to this compound, were synthesized. These compounds, characterized by spectroscopic methods, show potential for central nervous system (CNS) activity (Costanzo et al., 1992).
Mechanism of Action
The stability and efficacy of boronic esters like this compound can be influenced by various environmental factors. For instance, they can undergo hydrolysis in the presence of water, reverting back to the parent boronic acid . Therefore, reactions involving boronic esters are typically carried out under anhydrous conditions .
Properties
IUPAC Name |
3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19BN2O2/c1-11(2)12(3,4)17-13(16-11)9-8-14-15-7-5-6-10(9)15/h8H,5-7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJCFTIMGDJYWHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C3CCCN3N=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19BN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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